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The selection of an appropriate phosphorus fertilizer is critical for optimizing crop yields in

saline soils, a challenging environment for plant growth. This guide provides an objective

comparison of two common phosphorus fertilizers, Urea Phosphate (UP) and Diammonium

Phosphate (DAP), supported by experimental data. We delve into their performance, effects on

soil properties, and the underlying mechanisms that influence their efficacy in saline agricultural

systems.

Performance Comparison in Saline Conditions
Experimental studies have demonstrated notable differences in the performance of Urea
Phosphate and Diammonium Phosphate in saline environments. Urea Phosphate has shown

superiority in enhancing grain yield and phosphorus fertilizer efficiency for crops like wheat

when compared to DAP under saline conditions.[1] This is attributed to its acidic nature, which

can improve nutrient availability in alkaline and saline soils.[2][3]

Conversely, while Diammonium Phosphate can mitigate the negative impacts of salinity on

plant growth, its effectiveness can be influenced by the level of salinity and the application rate.

[4][5] In some cases, high application rates of DAP have been associated with increased soil

salinity levels.[6]
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The following tables summarize quantitative data from comparative studies on the effects of

Urea Phosphate and Diammonium Phosphate on wheat and maize grown in saline soils.

Table 1: Effect of Urea Phosphate (UP) and Diammonium Phosphate (DAP) on Wheat Yield

and Phosphorus Uptake in Saline Soil[1]

Treatment
(P₂O₅ rate)

Plant
Height (cm)

Spike
Length (cm)

Grain Yield
( g/pot )

Straw
Weight (
g/pot )

P Uptake in
Grain
(mg/pot)

Control (0

ppm)
- - - - -

UP (60 ppm) - - 9.24 11.93 - 16.0 9.45 - 13.0

DAP (80

ppm)
- - 8.98 9.2 - 13.3 7.93 - 11.23

Note: The study highlighted that UP at 60 ppm P₂O₅ produced a higher grain yield than DAP at

80 ppm P₂O₅.

Table 2: Influence of Urea Phosphate on Maize Yield and Soil Properties in Saline-Alkaline

Soil[7]

Treatment
Maize Yield
Increase (%)

P Utilization
Efficiency
Increase (%)

Soil pH
Reduction

Increase in
Available P (%)

Full-rate UP vs.

Conventional P
13.55 - 18.89 7.09 - 7.21 0.15 - 0.28 21.25 - 58.90

50% Reduced-P

UP vs. Full-rate

Conventional P

No significant

difference
- - -

Impact on Soil Properties
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The chemical composition of these fertilizers dictates their reaction in the soil and subsequent

impact on soil properties, which is particularly crucial in saline environments.

Urea Phosphate: As an acidic fertilizer, UP can help to lower the pH of the soil in the

immediate vicinity of the fertilizer granule.[1][2] This acidification can enhance the availability of

phosphorus and other micronutrients, which are often less available in the high pH conditions

typical of saline and calcareous soils.[2][7] Studies have shown that UP application can reduce

soil pH and increase the concentration of available phosphorus.[7]

Diammonium Phosphate: DAP has a slightly alkaline effect on the soil upon initial application.

[6][8] In saline-sodic soils, the application of DAP has been shown to have a less significant

impact on soil pH compared to more acidic fertilizers.[9] Long-term application of DAP may

contribute to an increase in soil pH.[8]

Experimental Protocols
Understanding the methodologies behind the cited data is essential for critical evaluation.

Below are summaries of the experimental protocols from key studies.

Study 1: Comparison of Phosphorus Fertilizer Efficiency
in Wheat under Saline Conditions[1]

Objective: To compare the efficiency of Urea Phosphate and Diammonium Phosphate on

wheat growth in saline soil.

Experimental Design: A pot experiment was conducted using 10 kg of saline soil (ECe 6.05

dS/m, pH 7.64) per pot.

Treatments: Phosphorus was applied at rates of 0, 20, 40, 60, and 80 mg P₂O₅ kg⁻¹ soil from

either UP or DAP at the time of sowing. Nitrogen was applied as urea at a rate of 150 kg N

ha⁻¹ in two splits.

Measurements: Agronomic parameters such as plant height, spike length, grain yield, and

straw weight were recorded. Phosphorus uptake in the grain was also analyzed.
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Study 2: Effect of Urea Phosphate on Maize in Saline-
Alkaline Soil[7]

Objective: To evaluate the effects of Urea Phosphate on soil properties and maize growth in

coastal saline-alkali soils.

Experimental Design: A two-year field experiment was conducted with maize as the test

crop.

Treatments: Treatments included Urea Phosphate at full and 50% reduced phosphorus

application rates compared to conventional phosphorus fertilizer.

Measurements: Soil pH, bulk density, available phosphorus, phosphatase activity, root length

density, maize yield, and phosphorus utilization efficiency were measured.

Logical Workflow and Comparative Effects
The following diagrams illustrate the logical workflow of a comparative fertilizer study and the

differential effects of Urea Phosphate and Diammonium Phosphate in saline soils.
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Caption: Experimental workflow for comparing fertilizer performance.
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Caption: Comparative effects of UP and DAP in saline soils.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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